Cas no 2137143-20-3 (tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate
• CAS No: 2137143-20-3
• MF: C₁₅H₁₇ClF₃NO₃
• MW: 351.748594045639
• CID: 6161629
• PubChem ID: 165494053
• Update Time: 2025-10-29

tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-[4-chloro-3-(trifluoromethyl)phenyl]-3-oxopropyl]carbamate
• EN300-1163642
• 2137143-20-3

• Inchi： 1S/C15H17ClF3NO3/c1-14(2,3)23-13(22)20-12(6-7-21)9-4-5-11(16)10(8-9)15(17,18)19/h4-5,7-8,12H,6H2,1-3H3,(H,20,22)/t12-/m1/s1
• InChI Key： YGLNBZDJJZMMMH-GFCCVEGCSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)[C@@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.0849056g/mol
• Monoisotopic Mass: 351.0849056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate

Introduction to Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate (CAS No. 2137143-20-3)

Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137143-20-3, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates several key functional groups, including a tert-butyl moiety, a carbamate group, and a chiral center at the 1-position, which contribute to its versatility in drug development.

The presence of a 4-chloro substituent and a trifluoromethyl group in the aromatic ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization. These features are particularly relevant in the design of novel therapeutic agents where physicochemical properties play a pivotal role in determining pharmacokinetic profiles.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate, specifically the (1R)-isomer, has been extensively studied for its potential applications in asymmetric synthesis. This enantiomer exhibits distinct biological activities, which have been explored in preclinical studies targeting various diseases.

The compound's carbamate functionality is particularly noteworthy, as it serves as a versatile linker in medicinal chemistry. Carbamates are known for their stability under physiological conditions and their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. This property makes Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate a valuable building block for the synthesis of small molecule inhibitors and modulators.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential drug candidates. The structural features of Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate have been utilized in virtual screening campaigns to identify novel therapeutic targets. These studies have highlighted its potential role in modulating enzyme activity and receptor binding, particularly in the context of inflammatory and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chiral center at the 1-position is particularly challenging and often requires advanced catalytic methods such as asymmetric hydrogenation or enzymatic resolution. These synthetic strategies ensure high enantiomeric purity, which is crucial for pharmaceutical applications.

In addition to its synthetic utility, Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate has been investigated for its potential role as an intermediate in the production of agrochemicals. The combination of lipophilic and hydrophilic substituents in its structure makes it suitable for further functionalization into herbicides and pesticides with improved environmental compatibility.

The compound's stability under various storage conditions has also been assessed, demonstrating its suitability for industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to confirm its structural integrity and purity.

The growing demand for personalized medicine has spurred interest in developing customized drug formulations based on individual patient profiles. Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate could serve as a key component in such formulations due to its ability to be modified into various pharmacologically active derivatives. This flexibility underscores its importance as a pharmaceutical intermediate.

In conclusion, Tert-butyl N-(1R)-1-4-chloro-3-(trifluoromethyl)phenyl-3-oxopropylcarbamate (CAS No. 2137143-20-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of a chiral center, halogenated aromatic ring, and carbamate group, make it an invaluable intermediate for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.